Cas no 7014-39-3 (Neoisoliquritin)

Neoisoliquritin Properties

Names and Identifiers

• neoisoliquiritin
• 1-(2,4-Dihydroxyphenyl)-3-[4-(beta-D-glucopyranosyloxy)phenyl]-2-propen-1-one
• NEOISOLIQURITIN
• (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• 1-(2,4-Dihydroxyphenyl)-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• (E)-1-(2,4-dihydroxyphenyl)-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• 1-(2,4-Dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• FT-0775806
• B0005-465033
• 7014-39-3
• Neoisoliquiritigenin
• LMPK12120021
• AS-56442
• DA-64547
• HY-N0765
• MEGxp0_001945
• CHEBI:80839
• 4-[(1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl]phenyl beta-D-glucopyranoside
• SCHEMBL676338
• CCG-268868
• DTXSID901317746
• I1144
• YNWXJFQOCHMPCK-LXGDFETPSA-N
• s9293
• (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxyphenyl]prop-2-en-1-one
• 4-((1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl)phenyl beta-D-glucopyranoside
• BDBM50362885
• 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXYPHENYL)-3-(4-(.BETA.-D-GLUCOPYRANOSYLOXY)PHENYL)-, (2E)-
• AKOS015897131
• CS-0009792
• C16978
• Isoliquiritin?
• Q-100563
• Isoliquiritoside
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(4-(beta-D-glucopyranosyloxy)phenyl)-, (2E)-
• MFCD00272145
• CHEMBL599763
• 2Y348H1V4W
• Isoliquiritin
• 4-beta-D-glucopyranosyloxy-2',4'-dihydroxy-trans-chalcone
• SCHEMBL25189174
• Q27151336
• UNII-2Y348H1V4W
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-[4-(.beta.-D-glucopyranosyloxy)phenyl]-, (2E)-
• AC-34973
• 5041-81-6
• +Expand

• InChIKey： YNWXJFQOCHMPCK-FPYGCLRLSA-N
• Inchi： 1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-5-1-11(2-6-13)3-8-15(24)14-7-4-12(23)9-16(14)25/h1-9,17-23,25-28H,10H2/b8-3+
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(/C(/[H])=C(\[H])/C(C2C([H])=C([H])C(=C([H])C=2O[H])O[H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 418.126382g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 418.126382g/mol
• Monoisotopic Mass: 418.126382g/mol
• Topological Polar Surface Area: 157Ų
• Heavy Atom Count: 30
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 418.4

Experimental Properties

• Melting Point: 230-232 ºC
• Solubility: 1292 mg/L @ 25 °C (est)
• Density: 1.528

Related Categories

• Flavonoids